ACID BLACK 52
ACID BLACK 52
Brand Name:
Vulcanchem
CAS No.:
5610-64-0
VCID:
VC0034585
InChI:
InChI=1S/3C20H13N3O7S.2Cr.3Na/c3*24-16-8-5-11-3-1-2-4-13(11)19(16)21-22-20-14-7-6-12(23(26)27)9-15(14)18(10-17(20)25)31(28,29)30;;;;;/h3*1-10,21,24H,(H,28,29,30);;;;;/q;;;;;3*+1/p-3
SMILES:
C1=CC=C2C(=C1)C=CC(=C2NN=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=CC3=O)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2NN=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=CC3=O)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2NN=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=CC3=O)S(=O)(=O)[O-])O.[Na+].[Na+].[Na+].[Cr].[Cr]
Molecular Formula:
C60H36Cr2N9Na3O21S3
Molecular Weight:
1488.1 g/mol
ACID BLACK 52
CAS No.: 5610-64-0
Main Products
VCID: VC0034585
Molecular Formula: C60H36Cr2N9Na3O21S3
Molecular Weight: 1488.1 g/mol
CAS No. | 5610-64-0 |
---|---|
Product Name | ACID BLACK 52 |
Molecular Formula | C60H36Cr2N9Na3O21S3 |
Molecular Weight | 1488.1 g/mol |
IUPAC Name | trisodium;chromium;4-[(2-hydroxynaphthalen-1-yl)hydrazinylidene]-7-nitro-3-oxonaphthalene-1-sulfonate |
Standard InChI | InChI=1S/3C20H13N3O7S.2Cr.3Na/c3*24-16-8-5-11-3-1-2-4-13(11)19(16)21-22-20-14-7-6-12(23(26)27)9-15(14)18(10-17(20)25)31(28,29)30;;;;;/h3*1-10,21,24H,(H,28,29,30);;;;;/q;;;;;3*+1/p-3 |
Standard InChIKey | WRYLXFONDVYLOG-UHFFFAOYSA-K |
Isomeric SMILES | C1=CC=C2C(=C1)C=CC(=C2NN=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=CC3=O)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2NN=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=CC3=O)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2NN=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=CC3=O)S(=O)(=O)[O-])O.[Na+].[Na+].[Na+].[Cr].[Cr] |
SMILES | C1=CC=C2C(=C1)C=CC(=C2NN=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=CC3=O)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2NN=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=CC3=O)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2NN=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=CC3=O)S(=O)(=O)[O-])O.[Na+].[Na+].[Na+].[Cr].[Cr] |
Canonical SMILES | C1=CC=C2C(=C1)C=CC(=C2NN=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=CC3=O)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2NN=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=CC3=O)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2NN=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=CC3=O)S(=O)(=O)[O-])O.[Na+].[Na+].[Na+].[Cr].[Cr] |
Synonyms | ACID BLACK 52;CI 15711;PALATINE FAST BLACK WAN;3-Hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-7-nitro-1-naphthalenesulfonicacid,monosodiumsalt,chromiumcomplex;abcolblackwa;C.I.AcidBlack52;chromate(3-),bis(3-hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-7-ni |
PubChem Compound | 11979962 |
Last Modified | Nov 14 2021 |
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